Cas no 1246822-85-4 (2-bromo-5-chloro-4-methylbenzene-1-sulfonamide)

• Product Name: 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide
• CAS No: 1246822-85-4
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• CID: 5243218
• PubChem ID: 50876692
• Update Time: 2026-03-08

2-bromo-5-chloro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-4-methylbenzenesulfonamide
• 2-Bromo-5-chloro-4-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 2-bromo-5-chloro-4-methyl-
• 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H7BrClNO2S/c1-4-2-5(8)7(3-6(4)9)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： INHMYBQHDSFIQJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5

Additional information on 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide

Comprehensive Overview of 2-Bromo-5-chloro-4-methylbenzene-1-sulfonamide (CAS No. 1246822-85-4)

2-Bromo-5-chloro-4-methylbenzene-1-sulfonamide (CAS No. 1246822-85-4) is a specialized aromatic sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and methyl substituents, has garnered attention for its potential as a building block in drug discovery and material science. Its molecular structure, featuring a benzene ring with precise functional group placements, enables tailored reactivity for synthetic transformations.

In recent years, the demand for halogenated benzene sulfonamides like 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "sulfonamide derivatives in drug design" or "CAS 1246822-85-4 synthesis methods," reflecting its relevance in modern medicinal chemistry. The compound’s electron-withdrawing groups enhance its utility in cross-coupling reactions, a topic trending in organic synthesis forums.

From an industrial perspective, 1246822-85-4 is often explored for its stability and solubility properties, critical for formulation development. Environmental scientists also investigate its degradation pathways, aligning with the growing focus on "green chemistry" and "sustainable synthetic routes." Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, addressing the search query "how to analyze 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide."

The compound’s nomenclature, 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide, follows IUPAC conventions, ensuring clarity in global research databases. Its CAS registry number (1246822-85-4) serves as a unique identifier, streamlining procurement and regulatory compliance. Notably, patents referencing this compound highlight its use in intermediate synthesis, resonating with queries like "patents involving halogenated sulfonamides."

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In summary, 2-bromo-5-chloro-4-methylbenzene-1-sulfonamide (CAS No. 1246822-85-4) represents a versatile scaffold in synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary research, while SEO-driven queries reflect its practical and theoretical significance.